Cas no 190912-49-3 (b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy-)

• Product Name: b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy-
• CAS No: 190912-49-3
• MF: C₁₄H₂₇NO₆
• MW: 305.367285013199
• CID: 115908
• PubChem ID: 15546059
• Update Time: 2025-04-18

b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy-
• HEXYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• Hexyl 2-acetamido-2-deoxy-β-D-glucopyranoside
• HEXYL 2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• Hexyl2-acetamido-2-deoxy-b-D-glucopyranoside
• HEXYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSID
• AKOS002687851
• Hexyl-2-(acetylamino)-2-deoxy-I(2)-D-Glucopyranoside
• N-[(2R,3R,4R,5S,6R)-2-hexoxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Hexyl 2-acetamido-2-deoxy-b-D-glucopyranoside
• W-201701
• 190912-49-3

• Inchi： 1S/C14H27NO6/c1-3-4-5-6-7-20-14-11(15-9(2)17)13(19)12(18)10(8-16)21-14/h10-14,16,18-19H,3-8H2,1-2H3,(H,15,17)/t10-,11-,12-,13-,14-/m1/s1
• InChI Key： PYQSNDGHZWMGCA-DHGKCCLASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCCCCCC

Computed Properties

• Exact Mass: 305.18400
• Monoisotopic Mass: 305.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.25000
• LogP: -0.08210